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Compound of Interest

Compound Name: Dibenzenesulfonimide

Cat. No.: B1583796

This guide offers a detailed comparative analysis of dibenzenesulfonimide and other notable
sulfonimides, tailored for researchers, scientists, and professionals in drug development. It
covers their chemical properties, synthesis, and biological activities, with a focus on their
potential as therapeutic agents. The information is supported by available experimental data
and methodologies to provide a comprehensive resource for informed decision-making in
research and development.

Introduction to Sulfonimides

Sulfonimides are a class of chemical compounds characterized by a nitrogen atom bonded to
two sulfonyl groups. This structure imparts distinct physicochemical properties, such as high
acidity of the N-H proton, making them interesting scaffolds in medicinal chemistry.
Dibenzenesulfonimide is a fundamental member of this class, consisting of a central imide
nitrogen bonded to two phenylsulfonyl groups. While many complex sulfonamide derivatives
have been extensively studied and developed into drugs, the biological profile of simpler
sulfonimides like dibenzenesulfonimide is less explored. This guide aims to bridge this gap by
comparing its known properties with those of biologically active sulfonamides.

Physicochemical Properties: A Comparative
Overview
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The physicochemical properties of a compound are crucial determinants of its pharmacokinetic
and pharmacodynamic profile. Below is a comparison of key properties of
dibenzenesulfonimide with the well-known sulfonamide drug, Acetazolamide, and the
common sweetener, Saccharin, which also possesses a sulfonimide-like cyclic structure.

Dibenzenesulfonim

Property id Acetazolamide Saccharin
ide

Molecular Formula C12H11NO4S2 C4HeN4O3S2 C7HsNOsS

Molecular Weight 297.35 g/mol 222.25 g/mol 183.18 g/mol

] ) White to faintly
White to off-white ) ) ) ) )
Appearance ) ) yellowish-white White crystalline solid
crystalline solid[1] )
crystalline powder

Sparingly ] ]
N Slightly soluble (0.5 Sparingly soluble (1
Water Solubility soluble/poorly
mg/mL) /290 mL)
soluble[1][2][3]
Predicted pKa -1.10 + 0.40[4] 7.2 1.6
Predicted LogP 0.52[4] -0.28 0.91

Note: Some values for Dibenzenesulfonimide are predicted and may vary from experimental
values.

Synthesis of Sulfonimides

The general synthesis of dibenzenesulfonimide involves the reaction of a
benzenesulfonamide with benzenesulfonyl chloride in the presence of a base. This reaction is a
standard method for the formation of N-sulfonylated compounds.
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Reactants

Benzenesulfonamide
\ Products
Benzenesulfonyl Chloride
By-product '

Conditions Catalyst Dibenzenesulfonimide _ By-product
. v »
Base (e.g., NaOH) L

Solvent (e.g., Water)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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